Cas no 56106-37-7 (1,3-Dipropoxybenzene)

• Product Name: 1,3-Dipropoxybenzene
• CAS No: 56106-37-7
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• MDL: MFCD00059402
• CID: 820990
• PubChem ID: 87567874
• Update Time: 2025-11-02

1,3-Dipropoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dipropoxybenzene
• 1,3-DI-N-PROPOXYBENZENE
• 1,3-dipropoxy-benzene
• 1,3-Dipropoxy-benzol
• 1.3-Dipropyloxy-benzol
• Benzene,1,3-dipropoxy
• Di-O-propyl-resorcin
• Resorcin-di-n-propylether
• Resorcinol Dipropyl Ether
• D1362
• CHEMBL2252488
• DTXSID10341532
• MFCD00059402
• 1,3-Dipropoxybenzene #
• SCHEMBL73716
• T71061
• CS-0331765
• 56106-37-7
• Benzene, 1,3-dipropoxy-

• MDL： MFCD00059402
• Inchi： 1S/C12H18O2/c1-3-8-13-11-6-5-7-12(10-11)14-9-4-2/h5-7,10H,3-4,8-9H2,1-2H3
• InChI Key： UTFRNSPYRPYKDV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)OCCC)CCC

Computed Properties

• Exact Mass: 194.13100
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.98
• Boiling Point: 251°C(lit.)
• Flash Point: 99.6±19.4 °C
• Refractive Index: 1.4990-1.5030
• PSA: 18.46000
• LogP: 3.26420
• Solubility: Not determined
• Vapor Pressure: 0.0±0.4 mmHg at 25°C

1,3-Dipropoxybenzene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on 1,3-Dipropoxybenzene

1,3-Dipropoxybenzene (CAS No. 56106-37-7): Properties, Applications, and Market Insights

1,3-Dipropoxybenzene (CAS No. 56106-37-7) is an organic compound belonging to the class of aromatic ethers. This chemical is widely recognized for its versatility in industrial applications, particularly in the fields of organic synthesis, flavor and fragrance, and specialty chemicals. With the increasing demand for high-performance intermediates in the chemical industry, 1,3-dipropoxybenzene has garnered significant attention due to its unique physicochemical properties and broad utility.

The molecular structure of 1,3-dipropoxybenzene consists of a benzene ring substituted with two propoxy groups at the 1 and 3 positions. This configuration imparts excellent solubility in organic solvents, making it a preferred choice for formulations requiring high compatibility. Researchers and manufacturers often seek 1,3-dipropoxybenzene suppliers for its role as a key intermediate in synthesizing more complex molecules, including pharmaceuticals and agrochemicals.

One of the most frequently searched questions related to 1,3-dipropoxybenzene is: "What are the applications of 1,3-dipropoxybenzene in the fragrance industry?" This compound is valued for its ability to act as a fixative, enhancing the longevity of scents in perfumes and cosmetic products. Additionally, its mild aromatic profile makes it suitable for use in flavor enhancers and food additives, aligning with the growing trend of clean-label ingredients in the food sector.

In the realm of green chemistry, 1,3-dipropoxybenzene has been explored as a potential eco-friendly solvent due to its low toxicity and biodegradability. This aligns with the increasing consumer demand for sustainable alternatives in industrial processes. Companies specializing in green solvents and bio-based chemicals are actively researching its applications, further driving market growth.

The global market for 1,3-dipropoxybenzene is projected to expand steadily, fueled by its diverse applications in pharmaceutical intermediates, cosmetic formulations, and specialty polymers. Industry reports highlight Asia-Pacific as a key growth region, with manufacturers investing in scalable production methods to meet rising demand. For businesses seeking high-purity 1,3-dipropoxybenzene, it is crucial to partner with reputable suppliers who adhere to stringent quality control standards.

From a technical perspective, 1,3-dipropoxybenzene exhibits a boiling point of approximately 250°C and a melting point near -20°C, making it stable under a wide range of processing conditions. Its compatibility with other organic compounds allows for seamless integration into multi-component systems, a feature highly valued in advanced material science. Researchers are also investigating its potential in liquid crystal displays (LCDs) and electronic coatings, where its thermal stability and dielectric properties could offer significant advantages.

As regulatory frameworks evolve, particularly in the REACH and FDA compliance sectors, proper documentation and testing of 1,3-dipropoxybenzene have become essential for international trade. Companies are advised to stay updated on the latest safety data sheets (SDS) and handling guidelines to ensure workplace safety and environmental protection. The compound's favorable toxicological profile makes it a relatively low-risk material when proper precautions are followed.

Innovation in production methods continues to shape the 1,3-dipropoxybenzene market. Recent advancements in catalytic synthesis have improved yield efficiency while reducing energy consumption. These developments address another common search query: "How is 1,3-dipropoxybenzene manufactured industrially?" Modern processes typically involve the propoxylation of resorcinol under controlled conditions, with continuous flow chemistry emerging as a promising approach for large-scale production.

For quality assurance purposes, analytical techniques such as gas chromatography (GC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify the purity of 1,3-dipropoxybenzene. These methods help detect and quantify potential impurities that could affect performance in downstream applications. Laboratories requiring analytical standards of 1,3-dipropoxybenzene can obtain certified reference materials from specialized chemical providers.

The future outlook for 1,3-dipropoxybenzene remains positive, with emerging applications in renewable energy technologies and smart materials presenting new opportunities. As industries continue to prioritize performance and sustainability, this compound is well-positioned to maintain its relevance in the chemical landscape. Ongoing research into its derivatives may further expand its utility across various sectors, making 1,3-dipropoxybenzene a compound worth watching in the coming years.